2-[[4-(2-fluorophenyl)piperazin-1-yl]methyl]-6-methoxy-4-nitrophenol

• IUPAC Name: 2-[[4-(2-fluorophenyl)piperazin-1-yl]methyl]-6-methoxy-4-nitrophenol
• InChI: InChI=1S/C18H20FN3O4/c1-26-17-11-14(22(24)25)10-13(18(17)23)12-20-6-8-21(9-7-20)16-5-3-2-4-15(16)19/h2-5,10-11,23H,6-9,12H2,1H3
• InChI Key: PIWHDBGNBUQWQC-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1O)CN2CCN(CC2)C3=CC=CC=C3F)[N+](=O)[O-]
• Molecular Formula: C18H20FN3O4
• Molecular Weight: 361.4 g/mol

Description

2-[[4-(2-fluorophenyl)piperazin-1-yl]methyl]-6-methoxy-4-nitrophenol is a complex organic compound that belongs to the class of piperazine derivatives Piperazine derivatives are known for their wide range of biological and pharmaceutical activities

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[[4-(2-fluorophenyl)piperazin-1-yl]methyl]-6-methoxy-4-nitrophenol typically involves multiple steps. One common method includes the cyclization of 1,2-diamine derivatives with sulfonium salts. This reaction is carried out in the presence of a base such as DBU, leading to the formation of protected piperazines . Another method involves the aza-Michael addition between diamines and in situ generated sulfonium salts .

Industrial Production Methods

Industrial production methods for this compound are not extensively documented. the general approach would involve scaling up the laboratory synthesis methods, optimizing reaction conditions for higher yields, and ensuring the purity of the final product through various purification techniques.

Chemical Reactions Analysis

Types of Reactions

2-[[4-(2-fluorophenyl)piperazin-1-yl]methyl]-6-methoxy-4-nitrophenol undergoes several types of chemical reactions, including:

Oxidation: This reaction can be carried out using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions typically involve reagents like sodium borohydride or lithium aluminum hydride.

Substitution: Nucleophilic substitution reactions can occur, especially at the piperazine ring, using reagents like alkyl halides.

Common Reagents and Conditions

Oxidizing Agents: Potassium permanganate, hydrogen peroxide.

Reducing Agents: Sodium borohydride, lithium aluminum hydride.

Nucleophiles: Alkyl halides, amines.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield corresponding ketones or carboxylic acids, while reduction may produce alcohols or amines .

Scientific Research Applications

2-[[4-(2-fluorophenyl)piperazin-1-yl]methyl]-6-methoxy-4-nitrophenol has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Studied for its potential as an inhibitor of human equilibrative nucleoside transporters, which play a role in nucleotide synthesis and regulation of adenosine function.

Medicine: Investigated for its potential therapeutic effects, including its role as an acetylcholinesterase inhibitor, which could be useful in treating neurodegenerative diseases like Alzheimer’s.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2-[[4-(2-fluorophenyl)piperazin-1-yl]methyl]-6-methoxy-4-nitrophenol involves its interaction with specific molecular targets. For instance, it acts as an inhibitor of human equilibrative nucleoside transporters, which are involved in the regulation of adenosine function and nucleotide synthesis . The compound binds to these transporters, preventing the uptake of nucleosides and thereby affecting cellular processes.

Comparison with Similar Compounds

Similar Compounds

4-((4-(2-fluorophenyl)piperazin-1-yl)methyl)-6-imino-N-(naphthalen-2-yl)-1,3,5-triazin-2-amine: A similar compound that also acts as an inhibitor of human equilibrative nucleoside transporters.

Pyridazinone derivatives: These compounds share a similar piperazine moiety and exhibit a wide range of biological activities.

Uniqueness

2-[[4-(2-fluorophenyl)piperazin-1-yl]methyl]-6-methoxy-4-nitrophenol is unique due to its specific substitution pattern and the presence of both methoxy and nitro groups, which contribute to its distinct chemical and biological properties. Its ability to selectively inhibit certain nucleoside transporters makes it a valuable compound for research and potential therapeutic applications .